2-methoxy-3-propan-2-yloxypyridine
Cat. No. B8458703
M. Wt: 167.20 g/mol
InChI Key: ZJUWTDRRLNBDCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][OH:14].[Cl:2][c:3]1[n:4][cH:5][cH:6][cH:7][c:8]1[O:9][CH:10]([CH3:11])[CH3:12].[Na:1]>>[c:3]1([O:14][CH3:13])[n:4][cH:5][cH:6][cH:7][c:8]1[O:9][CH:10]([CH3:11])[CH3:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)Oc1cccnc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ncccc1OC(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
